Cas no 854890-84-9 (1-(2,5-Dibromophenyl)thiourea)

• Product Name: 1-(2,5-Dibromophenyl)thiourea
• CAS No: 854890-84-9
• MF: C₇H₆Br₂N₂S
• MW: 310.008938312531
• MDL: MFCD14673413
• CID: 2193860
• PubChem ID: 53211634
• Update Time: 2025-10-31

1-(2,5-Dibromophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dibromophenyl)thiourea
• (2,5-dibromo-phenyl)-thiourea
• (2,5-Dibrom-phenyl)-thioharnstoff
• 854890-84-9
• N-(2,5-Dibromophenyl)thiourea
• DB-362683
• J-522828
• DTXSID40681392
• GDVJWWGNIMWFRJ-UHFFFAOYSA-N
• MFCD14673413
• (2,5-dibromophenyl)thiourea
• SCHEMBL3662999
• 2,5-DIBROMOPHENYLTHIOUREA
• BS-22609
• AKOS010730777
• N-(2,5-Dibromophenyl)-thiourea
• CS-0456395
• 2,5-Dibromo-phenyl-thiourea

• MDL： MFCD14673413
• Inchi： 1S/C7H6Br2N2S/c8-4-1-2-5(9)6(3-4)11-7(10)12/h1-3H,(H3,10,11,12)
• InChI Key： GDVJWWGNIMWFRJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(N)=S)Br

Computed Properties

• Exact Mass: 307.86200
• Monoisotopic Mass: 307.86184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 74.68000
• LogP: 3.66080

Additional information on 1-(2,5-Dibromophenyl)thiourea

Recent Advances in the Study of 1-(2,5-Dibromophenyl)thiourea (CAS: 854890-84-9) in Chemical Biology and Pharmaceutical Research

1-(2,5-Dibromophenyl)thiourea (CAS: 854890-84-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiourea derivative, characterized by the presence of two bromine atoms at the 2 and 5 positions of the phenyl ring, has been investigated for its role in modulating biological pathways, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have highlighted its versatility as a scaffold for drug development, prompting further exploration of its mechanisms of action and potential clinical applications.

A key area of focus in recent research has been the compound's ability to inhibit specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,5-Dibromophenyl)thiourea exhibits potent inhibitory effects against tyrosine kinases, which are often implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the kinase active site, revealing a unique hydrogen-bonding network facilitated by the thiourea moiety. These findings suggest that the compound could serve as a promising lead for the development of novel kinase inhibitors.

In addition to its enzyme inhibitory properties, 1-(2,5-Dibromophenyl)thiourea has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that the compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These results underscore the potential of 1-(2,5-Dibromophenyl)thiourea as a scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

Another notable development is the exploration of 1-(2,5-Dibromophenyl)thiourea in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience investigated the compound's ability to modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers found that the compound significantly reduced amyloid-beta fibril formation in vitro, possibly through interactions with the peptide's hydrophobic regions. While further in vivo studies are needed, these preliminary results suggest a potential therapeutic avenue for neurodegenerative disorders.

The synthesis and optimization of 1-(2,5-Dibromophenyl)thiourea derivatives have also been a focus of recent research. A team from the University of Cambridge recently published a paper in Organic Letters describing a novel, high-yield synthetic route for the compound and its analogs. The new method employs a copper-catalyzed coupling reaction, which significantly improves the scalability and purity of the final product. This advancement is expected to facilitate further pharmacological studies and structure-activity relationship (SAR) investigations of this promising compound class.

As research on 1-(2,5-Dibromophenyl)thiourea continues to advance, several challenges and opportunities have emerged. While the compound shows promising biological activities, its pharmacokinetic properties, including solubility and metabolic stability, require further optimization. Recent computational studies using molecular dynamics simulations have begun to address these issues by predicting favorable structural modifications. Additionally, the compound's potential off-target effects and toxicity profiles warrant comprehensive investigation in future studies.

In conclusion, 1-(2,5-Dibromophenyl)thiourea (CAS: 854890-84-9) represents a versatile and promising scaffold in chemical biology and drug discovery. Recent studies have illuminated its potential applications in cancer therapy, antimicrobial development, and neurodegenerative disease treatment, while advances in synthetic chemistry have improved access to this compound and its derivatives. As research progresses, this molecule may yield important insights into biological mechanisms and serve as the foundation for novel therapeutic agents. Continued investigation of its structure-activity relationships and biological effects will be crucial for translating these discoveries into clinical applications.